Cas no 1809082-41-4 (3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol)

• Product Name: 3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol
• CAS No: 1809082-41-4
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 5172185
• PubChem ID: 54775866
• Update Time: 2025-06-11

3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol

• Inchi： 1S/C9H8F2O/c10-8-4-1-5-9(11)7(8)3-2-6-12/h1-5,12H,6H2/b3-2+
• InChI Key： COYHADCBPNZLEL-NSCUHMNNSA-N
• SMILES： C(O)/C=C/C1=C(F)C=CC=C1F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols Cinnamyl alcohols
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamyl alcohols

Additional information on 3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol

Comprehensive Overview of 3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol (CAS No. 1809082-41-4): Properties, Applications, and Industry Insights

3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol (CAS No. 1809082-41-4) is a fluorinated organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The presence of difluorophenyl and allylic alcohol moieties makes it a versatile intermediate for synthesizing bioactive molecules. Researchers and manufacturers increasingly seek this compound for its potential in drug discovery, particularly in modulating enzyme activity and receptor binding.

In recent years, the demand for fluorinated compounds like 3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol has surged, driven by trends in precision medicine and sustainable agriculture. A 2023 market analysis highlighted fluorinated intermediates as critical for developing next-generation therapeutics, especially in oncology and CNS disorders. This aligns with frequent search queries such as "fluorophenyl derivatives in drug development" and "allylic alcohol applications in organic synthesis", reflecting growing industrial interest.

The compound’s physicochemical properties—including a molecular weight of 170.16 g/mol and moderate polarity—enable its solubility in common organic solvents like ethanol and DMSO. Such characteristics are frequently discussed in forums focusing on high-throughput screening and structure-activity relationship (SAR) studies. Notably, its electron-withdrawing fluorine atoms enhance metabolic stability, a key consideration for prodrug design, another trending topic in medicinal chemistry circles.

From a synthetic perspective, CAS No. 1809082-41-4 is often prepared via Pd-catalyzed cross-coupling or Wittig olefination, methods widely searched by organic chemists optimizing green chemistry protocols. Recent publications emphasize its role in constructing chiral building blocks for asymmetric catalysis, addressing the industry’s push toward stereoselective synthesis. These aspects resonate with common Google Scholar queries like "difluorophenyl allyl alcohol synthetic routes".

Beyond pharmaceuticals, 3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol finds niche applications in material science, particularly in designing liquid crystals and photoresists. Its ability to influence mesophase behavior aligns with advancements in flexible electronics—a hot topic among R&D teams. Patent databases reveal incremental innovations leveraging this compound’s thermal stability (>200°C), catering to searches related to "high-performance polymeric materials".

Regulatory and safety profiles of CAS 1809082-41-4 are frequently queried in compliance-driven sectors. While not classified as hazardous under major chemical inventories, proper handling guidelines—such as using PPE and ventilation controls—are emphasized in SDS documents. This addresses recurring searches like "fluoroaromatic compound safety protocols", critical for lab personnel and procurement specialists.

In conclusion, 3-(2,6-Difluoro-phenyl)-prop-2-en-1-ol exemplifies the intersection of cutting-edge chemistry and industrial demand. Its multifaceted applications, from biologically active scaffolds to advanced materials, position it as a compound of enduring relevance. As AI-driven molecular design accelerates, this fluorinated allyl alcohol will likely remain a staple in answering complex challenges across life sciences and technology sectors.